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Compound of Interest

Compound Name: Boc-NHCH2-Ph-Py-NH2

Cat. No.: B15580004

For: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight calculation for the
chemical compound represented by the shorthand notation "Boc-NHCH2-Ph-Py-NH2".

Molecular Structure and Formula

The designation "Boc-NHCH2-Ph-Py-NH2" represents a chemical structure composed of
several distinct functional groups linked in sequence. A systematic analysis of each component
is required to determine the precise molecular formula.

e Boc: This is an abbreviation for the tert-butoxycarbonyl protecting group. Its chemical formula
is CsHoO2.

e NH: An imino linker group.
e CH2: A methylene bridge.

e Ph: A phenyl group, which acts as a divalent linker (phenylene) in this context. Its formula is
CeHa.

e Py: A pyridyl group, also a divalent linker (pyridinediyl). Its formula is CsHsN.

e NH2: A terminal amino group.
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Assembling these components in the specified order (Boc-NH-CH2-Ph-Py-NH2) allows for the
summation of all atoms to establish the definitive molecular formula.

Elemental Summation:

Carbon (C): 5 (Boc) + 1 (CH2) + 6 (Ph) + 5 (Py) = 17

Hydrogen (H): 9 (Boc) + 1 (NH) + 2 (CH2) + 4 (Ph) + 3 (Py) + 2 (NH2) = 21

Nitrogen (N): 1 (NH) + 1 (Py) + 1 (NH2) =3

Oxygen (O): 2 (Boc) = 2
The resulting molecular formula is C17H21N302.

Molecular Weight Calculation

The molecular weight (MW) is calculated by summing the atomic weights of all atoms in the
molecular formula. Based on the formula C17H21N302, the calculation is as follows:

MW = (17 x AW_C) + (21 x AW_H) + (3 x AW_N) + (2 x AW_O)

Using the standard atomic weights:

AW_C=12.011u

AW_H =1.008 u

AW _N = 14.007 u

AW_O = 15.999 u

The calculated molecular weight is 299.37 g/mol [1].

Data Summary

The quantitative data regarding the elemental composition and molecular weight of Boc-
NHCH2-Ph-Py-NH2 are summarized in the table below for clarity and ease of comparison.
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Parameter Value
Molecular Formula C17H21N302
Molar Mass 299.37 g/mol

Elemental Composition

Carbon (C) 17 atoms
Hydrogen (H) 21 atoms
Nitrogen (N) 3 atoms
Oxygen (O) 2 atoms

Experimental Protocols

The determination of a molecular formula and the calculation of its corresponding molecular
weight are theoretical processes based on the compound's structure. As such, experimental
protocols for synthesis or analysis (e.g., mass spectrometry to confirm the molecular weight)
are beyond the scope of this specific computational guide.

Visualization of Molecular Composition

The following diagram illustrates the logical workflow used to deconstruct the chemical name
and calculate the final molecular weight from its constituent parts.
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Caption: Logical workflow for molecular weight determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Olinone | C17H21N302 | CID 91668531 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Technical Guide: Molecular Weight Determination of
Boc-NHCH2-Ph-Py-NH2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580004#boc-nhch2-ph-py-nh2-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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